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Compound of Interest

Compound Name: Vercirnon (sodium)

Cat. No.: B15144044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vercirnon, also known as GSK-1605786A, is a potent and selective antagonist of the C-C

chemokine receptor type 9 (CCR9). CCR9 plays a critical role in the migration of immune cells,

particularly T cells, to the gastrointestinal tract, making it a therapeutic target for inflammatory

bowel diseases such as Crohn's disease. Vercirnon functions as an intracellular allosteric

antagonist, binding to the intracellular side of the CCR9 receptor and inhibiting G-protein

coupling, which in turn blocks downstream signaling pathways.[1] This document provides

detailed protocols for the solubilization and use of Vercirnon (sodium) in cell culture

applications.

Chemical Properties of Vercirnon (Sodium)
A clear understanding of the chemical properties of Vercirnon (sodium) is essential for its

effective use in in vitro studies.
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Property Value Reference

Molecular Formula C₂₂H₂₀ClN₂O₄S.Na [2][3]

Molecular Weight 466.91 g/mol [2][3]

Appearance Solid powder

Solubility

DMSO Soluble [4]

Water Sparingly soluble [5][6]

Ethanol Sparingly soluble [5]

Recommended Protocol for Solubilizing and Using
Vercirnon (Sodium) in Cell Culture
This protocol outlines the steps for preparing a stock solution of Vercirnon (sodium) and its

subsequent use in cell culture experiments.

Materials
Vercirnon (sodium) powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile, nuclease-free microcentrifuge tubes

Appropriate cell culture medium (e.g., RPMI-1640, DMEM)

Target cells (e.g., Molt-4, HEK293T)

Sterile serological pipettes and pipette tips

Vortex mixer

Optional: Water bath
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Protocol for Preparation of a 10 mM Vercirnon (Sodium)
Stock Solution in DMSO

Calculate the required mass of Vercirnon (sodium):

To prepare 1 mL of a 10 mM stock solution, weigh out 4.67 mg of Vercirnon (sodium)
powder (Molecular Weight = 466.91 g/mol ).

Calculation: 0.01 mol/L * 0.001 L * 466.91 g/mol = 0.00467 g = 4.67 mg.

Dissolution in DMSO:

Aseptically add the weighed Vercirnon (sodium) powder to a sterile microcentrifuge tube.

Add 1 mL of sterile, cell culture grade DMSO to the tube.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, gentle warming in a 37°C water bath for 5-10

minutes with intermittent vortexing may be required. Visually inspect to ensure complete

dissolution.

Sterilization and Storage:

The DMSO stock solution is considered sterile if prepared from sterile components in a

sterile environment. Filtration is generally not recommended for DMSO-based solutions

due to the potential for filter incompatibility.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).

Protocol for Diluting Vercirnon (Sodium) in Cell Culture
Medium

Thaw the stock solution:
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Thaw the required aliquot of the 10 mM Vercirnon (sodium) stock solution at room

temperature.

Prepare working solutions:

Perform serial dilutions of the DMSO stock solution directly into the cell culture medium to

achieve the desired final concentrations.

Important: To avoid precipitation of the compound, add the Vercirnon (sodium) stock

solution to the cell culture medium and mix immediately and thoroughly. Do not add

medium to the concentrated DMSO stock.

Control for DMSO concentration:

It is crucial to maintain a consistent and low final concentration of DMSO across all

experimental conditions, including vehicle controls.

The final DMSO concentration should ideally be kept at or below 0.5% (v/v) to minimize

solvent-induced cytotoxicity.[7][8] However, the tolerance to DMSO can be cell line-

dependent and should be determined empirically.

Example Dilution Calculation
To prepare 1 mL of a 10 µM working solution from a 10 mM stock:

Dilution factor: 10,000 µM / 10 µM = 1000

Volume of stock solution needed: 1000 µL / 1000 = 1 µL

Add 1 µL of the 10 mM Vercirnon (sodium) stock solution to 999 µL of cell culture medium.

The final DMSO concentration in this working solution will be 0.1%.

Experimental Workflow for a Cell-Based Assay
The following diagram illustrates a typical workflow for evaluating the effect of Vercirnon on a

cell-based assay, such as a chemotaxis or signaling inhibition assay.
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Fig. 1: Experimental workflow for a Vercirnon cell-based assay.

CCR9 Signaling Pathway and Mechanism of
Vercirnon Action
Vercirnon inhibits the signaling cascade initiated by the binding of the chemokine CCL25 to its

receptor, CCR9. CCR9 is a G-protein coupled receptor (GPCR) that primarily signals through
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Gαi and Gαq proteins.[9] The downstream signaling involves the activation of the PI3K/AKT

pathway, leading to the modulation of several key cellular processes.[10][11][12]
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Fig. 2: Simplified CCR9 signaling pathway and Vercirnon's mechanism of action.

Summary of In Vitro Activity of Vercirnon
The following table summarizes the reported in vitro efficacy of Vercirnon in various cell-based

assays.

Assay Cell Line IC₅₀ Reference

CCR9-mediated Ca²⁺

Mobilization
Molt-4 5.4 nM

CCR9-mediated

Chemotaxis
Molt-4 3.4 nM

CCL25-directed

Chemotaxis (CCR9A)
- 2.8 nM

CCL25-directed

Chemotaxis (CCR9B)
- 2.6 nM

Conclusion
The protocols and information provided in this document are intended to serve as a

comprehensive guide for the successful solubilization and application of Vercirnon (sodium) in
cell culture experiments. Adherence to these guidelines will help ensure the reproducibility and

accuracy of experimental results. Researchers should always perform initial dose-response

and cytotoxicity experiments to determine the optimal working concentrations for their specific

cell lines and assay conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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